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Introduction
Tetrazene (1-(5-tetrazolyl)-4-guanyltetrazene hydrate) is a primary explosive widely utilized as

a sensitizer in priming compositions for ordnance systems.[1] Its function is to increase the

sensitivity of less sensitive primary explosives, such as lead styphnate, ensuring reliable

initiation.[2] Given its high sensitivity to various stimuli, including impact, friction, and

electrostatic discharge (ESD), rigorous and standardized testing is paramount for ensuring

safety during handling, storage, and application.[3]

These application notes provide detailed, small-scale protocols for determining the sensitivity of

tetrazene. The methodologies are based on internationally recognized standards, such as the

Bundesanstalt für Materialprüfung (BAM) tests, which are essential for the characterization of

energetic materials.[4][5] Adherence to these protocols is critical for obtaining reliable and

reproducible data, which informs risk assessments and safe handling procedures.

Critical Safety Precautions
DANGER: Tetrazene is a highly sensitive and powerful explosive. It can detonate when

subjected to mechanical shock, impact, friction, heat, or electrostatic discharge.[3] All handling

of dry tetrazene must be conducted remotely whenever possible and with extreme caution.
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Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with

side shields, a face shield, flame-resistant lab coat, and antistatic footwear. Kevlar gloves

and sleeves are recommended.[6]

Static Control: All equipment, surfaces, and personnel must be properly grounded to prevent

the buildup and discharge of static electricity. Use of antistatic mats and wrist straps is

mandatory.

Handling Limits: Only the minimum necessary quantity of material should be handled for

each test. Never handle more than a few milligrams of dry material at a time.

Environment: Work must be performed in a designated explosives handling area or a

certified fume hood with an explosion-proof design. The area must be free of all sources of

ignition.[3]

Tools: Use only non-sparking tools made from materials like brass or beryllium copper.

Emergency Procedures: Ensure an emergency plan is in place and that all personnel are

familiar with it. Firefighting should only be attempted from a blast-resistant location.[3]

Quantitative Sensitivity Data
The sensitivity of tetrazene can vary based on its crystalline form.[7] The following table

summarizes quantitative data for two known polymorphs, Form A and Form C.
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Parameter
Tetrazene

(Form A)

Tetrazene

(Form C)

PETN

(Reference)

Mercury

Fulminate

(Reference)

Source

Impact

Sensitivity

(E₅₀)

1.13 J 1.34 J 3.93 J 0.62 J [7]

Friction

Sensitivity

(F₅₀)

4.88 N 5.14 N 75.1 N 5.29 N [7]

ESD

Sensitivity
Moderate Moderate Low High [8]

Table 1:

Summary of

sensitivity

data for

Tetrazene

polymorphs

compared to

standard

explosives.

E₅₀ and F₅₀

represent the

energy or

force at which

there is a

50%

probability of

initiation.

Note on ESD Sensitivity: Standardized quantitative ESD sensitivity values (e.g., E₅₀ in Joules)

for tetrazene are not consistently reported in the literature, as results are highly dependent on

the specific test apparatus and methodology.[8] However, qualitative assessments rank

tetrazene as having moderate ESD sensitivity, greater than lead styphnate but less than
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mercury fulminate.[8] For context, a static discharge from the human body can range from 2 to

20 mJ, an energy level sufficient to initiate many primary explosives.[9]

Experimental Protocols
Protocol for Impact Sensitivity Testing (BAM Fallhammer
Method)
This protocol determines the impact energy required to cause an explosive reaction in a

sample.[5][10] The result is expressed as the drop height at which there is a 50% probability of

initiation (H₅₀), which is then converted to impact energy (E₅₀).[11]

Apparatus:

BAM Fallhammer Apparatus[10]

Steel rollers and guide ring

Sample holder (steel anvils)

Remote manipulation tools

Balance (accuracy ±0.1 mg)

Methodology:

Sample Preparation: Using remote tools, carefully place approximately 40 mm³ of the

tetrazene sample onto the lower steel anvil.

Apparatus Setup: Place the lower anvil with the sample into the guide block of the

fallhammer. Carefully place the upper steel anvil on top of the sample, followed by the guide

ring.

Test Execution:

Select a drop weight (e.g., 1 kg).

Set an initial drop height based on prior knowledge or a conservative estimate.
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Clear the test area of all personnel.

Remotely release the drop weight.

Observation: Observe the test for any sign of initiation, such as a flame, smoke, or audible

report.[12]

Data Analysis (Bruceton Method):

If an initiation occurs, decrease the drop height for the next test.

If no initiation occurs, increase the drop height.

Conduct a series of at least 25-30 trials, adjusting the height in fixed increments.

Use the Bruceton "up-and-down" statistical method to calculate the H₅₀ value.

Calculate Impact Energy (E₅₀):

Use the formula: E₅₀ = m * g * H₅₀

Where:

m is the mass of the drop weight (kg)

g is the acceleration due to gravity (9.81 m/s²)

H₅₀ is the calculated drop height (m)[11]

Protocol for Friction Sensitivity Testing (BAM Friction
Apparatus)
This protocol determines the frictional force required to cause an explosive reaction.[4]

Apparatus:

BAM Friction Tester with porcelain plates and pegs[4]

Loading arm with various weights

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.osti.gov/servlets/purl/1266686
https://www.researchgate.net/publication/340289623_Optimization_of_the_Synthesis_Parameters_and_Analysis_of_the_Impact_Sensitivity_for_Tetrazene_Explosive
http://www.utec-corp.com/wp-content/uploads/2021/02/BAM.pdf
http://www.utec-corp.com/wp-content/uploads/2021/02/BAM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spatula (non-sparking)

Volumetric scoop (~10 mm³)[7]

Methodology:

Apparatus Setup:

Secure a clean, unglazed porcelain plate onto the sliding carriage of the apparatus.[13]

Insert a clean porcelain peg into the holder on the loading arm.[13]

Sample Preparation: Place one scoop (~10 mm³) of the tetrazene sample onto the center of

the porcelain plate.[7]

Test Execution:

Gently lower the loading arm so the peg makes contact with the sample.

Select a starting load by placing a weight in a specific notch on the loading arm. For an

unknown or highly sensitive material, start with the lowest possible load (e.g., 5 N).[7]

Ensure all safety shields are in place and the area is clear.

Initiate Movement: Activate the motor, which will move the porcelain plate back and forth

under the peg a single time over a distance of 10 mm.[4]

Observation: Observe for any reaction (explosion, crackling, spark, or flame).[7]

Data Analysis:

Perform six trials at a given load.

If no reaction occurs in six trials, increase the load to the next level.

The friction sensitivity is reported as the lowest load at which at least one initiation event

occurs in a series of six trials.[4] For a more robust statistical value (F₅₀), a method like the

Bruceton analysis can be adapted.
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Protocol for Electrostatic Discharge (ESD) Sensitivity
Testing
This protocol provides a general framework for determining the ESD energy required for

initiation. The specific parameters will depend on the available instrument.[14]

Apparatus:

ESD Sensitivity Tester with a high-voltage power supply and a range of capacitors.

Sample holder with fixed or approaching electrodes.

Grounding equipment for the entire setup.

Remote activation and observation system.

Methodology:

Sample Preparation: Prepare a small, unconfined sample of tetrazene (typically a few

milligrams) and place it in the designated sample holder between the electrodes.

Apparatus Setup:

Select a capacitor to set the energy level for the discharge.

Set the charging voltage. The stored energy is calculated as E = 0.5 * C * V², where C is

the capacitance and V is the voltage.

Ensure the sample is correctly positioned in the spark gap.

Test Execution:

Clear the test area.

Remotely charge the capacitor to the set voltage.

Remotely trigger the discharge through the sample.
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Observation: Observe for any evidence of initiation.

Data Analysis:

Similar to impact testing, use an "up-and-down" method.

If initiation occurs, decrease the stored energy (by lowering voltage or capacitance).

If no initiation occurs, increase the energy.

Conduct a series of trials to determine the energy at which there is a 50% probability of

initiation (E₅₀).

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for conducting small-scale sensitivity

testing of tetrazene.
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Phase 1: Preparation

Phase 2: Execution
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Caption: Workflow for Small-Scale Sensitivity Testing of Tetrazene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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